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Compound of Interest

Compound Name: 5-UMPS

Cat. No.: B15569182

For researchers and scientists in the fast-paced world of drug development, proper handling
and disposal of laboratory chemicals is paramount for safety and regulatory compliance. This
guide provides essential, step-by-step procedures for the proper disposal of 5'-Uridine
Monophosphate (5'-UMPS), ensuring a safe and efficient workflow. While 5'-UMPS is not
classified as a hazardous substance, adherence to best practices in laboratory waste
management is crucial.

Immediate Safety and Handling Precautions

According to safety data sheets, 5'-Uridine Monophosphate is not considered a hazardous
substance under the Globally Harmonized System (GHS) and OSHA 29 CFR 1910.1200.[1][2]
Standard laboratory personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat, is recommended. In case of contact, follow these first-aid measures:

After inhalation: Move the person to fresh air. If symptoms persist, consult a doctor.[1]

After skin contact: The product generally does not irritate the skin.[1]

After eye contact: Rinse the opened eye for several minutes under running water.[1]

After swallowing: If symptoms persist, consult a doctor.[1]
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Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 5'-Uridine
Monophosphate, which are important for its proper handling and storage.

Property Value

GHS Classification Not classified as hazardous[1]
NFPA Ratings (0-4) Health: 0, Fire: 0, Reactivity: 0[1]
HMIS-Ratings (0-4) Health: 0, Fire: 0, Reactivity: O[1]
Flammability Product is not flammable[1][3]

Product does not present an explosion

Explosion Hazard
hazard[3]

Step-by-Step Disposal Protocol for 5'-UMPS

While 5'-UMPS is not hazardous, it is imperative to follow institutional and local regulations for
chemical waste disposal. Do not discharge into sewers or surface water.[1][3]

1. Waste ldentification and Segregation:

¢ Uncontaminated 5'-UMPS: If the 5'-UMPS is pure and has not been mixed with any
hazardous materials, it can be disposed of as non-hazardous chemical waste.

o Contaminated 5'-UMPS: If the 5'-UMPS has been mixed with or is contaminated by other
hazardous chemicals, it must be treated as hazardous waste. The entire mixture should be
handled and disposed of according to the hazards of the contaminating substances.

2. Containerization and Labeling:

» Place the 5'-UMPS waste in a clean, dry, and sealable container that is compatible with the
chemical.

o Clearly label the container as "Non-Hazardous Waste: 5'-Uridine Monophosphate". If
contaminated, label it according to the hazardous components.

3. Storage:
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Store the waste container in a designated waste accumulation area within the laboratory.
Ensure the container is kept closed to prevent spills.

4. Disposal:

Transfer the waste to your institution's Environmental Health and Safety (EHS) department
or a licensed chemical waste disposal contractor for final disposal.
Follow your institution's specific procedures for requesting a waste pickup.

Experimental Workflow: 5'-UMPS Disposal Decision
Tree

The following diagram illustrates the decision-making process for the proper disposal of 5'-
UMPS in a laboratory setting.
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5'-UMPS Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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